Cas no 941899-31-6 (2-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-2-(3-methoxyphenyl)ethylacetamide)

• Product Name: 2-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-2-(3-methoxyphenyl)ethylacetamide
• CAS No: 941899-31-6
• MF: C₂₁H₂₅NO₄
• MW: 355.42750620842
• CID: 6236141
• PubChem ID: 8551822
• Update Time: 2025-05-20

2-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-2-(3-methoxyphenyl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-2-(3-methoxyphenyl)ethylacetamide
• F2205-0202
• 941899-31-6
• 2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(3-methoxyphenethyl)acetamide
• 2-[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]-N-[2-(3-methoxyphenyl)ethyl]acetamide
• 2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]-N-[2-(3-methoxyphenyl)ethyl]acetamide
• CHEMBL1314187
• MLS001235416
• HMS3018L11
• AKOS024628720
• SMR000808172

• Inchi： 1S/C21H25NO4/c1-21(2)13-16-7-5-9-18(20(16)26-21)25-14-19(23)22-11-10-15-6-4-8-17(12-15)24-3/h4-9,12H,10-11,13-14H2,1-3H3,(H,22,23)
• InChI Key： YVZORSLKLYLQEG-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2CC1(C)C)OCC(NCCC1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 355.17835828g/mol
• Monoisotopic Mass: 355.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 56.8Ų

Additional information on 2-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-2-(3-methoxyphenyl)ethylacetamide

Compound CAS No 941899-31-6: 2-(2,2-Dimethyl-2,3-Dihydro-1-Benzofuran-7-Yl)Oxy-N-2-(3-Methoxyphenyl)Ethylacetamide

The compound with CAS No 941899-31-6, known as 2-(2,2-Dimethyl-2,3-Dihydro-1-Benzofuran-7-Yl)Oxy-N-2-(3-Methoxyphenyl)Ethylacetamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzofuran moiety and an acetamide group. The presence of these functional groups suggests potential applications in drug design and development.

Recent studies have highlighted the importance of benzofuran derivatives in medicinal chemistry. These compounds are known for their ability to interact with various biological targets, including enzymes and receptors. The acetamide group in this compound further enhances its potential as a bioactive molecule, as such groups are commonly found in pharmaceutical agents due to their stability and ability to cross cellular membranes.

The benzofuran ring in this compound is a key structural feature that contributes to its pharmacological properties. Benzofurans are known for their anti-inflammatory, antioxidant, and anticancer activities. The dimethyl substitution on the benzofuran ring adds to the molecule's complexity and may influence its bioavailability and selectivity. Additionally, the methoxy group attached to the phenyl ring introduces electron-donating effects, which can modulate the compound's reactivity and interactions with biological systems.

Recent research has focused on the synthesis and characterization of this compound. Advanced synthetic techniques, such as Suzuki coupling and Stille coupling, have been employed to construct the benzofuran core. These methods allow for precise control over the molecule's structure, enabling researchers to explore its potential as a lead compound in drug discovery.

The N-2-(3-methoxyphenyl)ethylacetamide portion of this compound adds further functionality. Acetamides are widely used in pharmaceuticals due to their ability to form hydrogen bonds and their compatibility with various biological environments. The methoxyphenyl group introduces additional electronic effects, which can influence the compound's pharmacokinetic properties.

In terms of applications, this compound has shown promise in preliminary biological assays. For instance, it has demonstrated moderate inhibitory activity against certain enzymes associated with inflammatory diseases. These findings suggest that it could serve as a starting point for developing novel therapeutic agents.

Moreover, computational studies have been conducted to predict the compound's behavior in different biological systems. Molecular docking simulations have revealed potential binding modes with key protein targets, providing insights into its mechanism of action. These studies are crucial for guiding further experimental work and optimizing the compound's properties.

The synthesis of this compound involves multiple steps that require careful optimization. Researchers have explored various reaction conditions to achieve high yields and purity. For example, the formation of the benzofuran ring typically involves cyclization reactions under specific thermal or catalytic conditions.

In conclusion, CAS No 941899-31-6: 2-(2,2-Dimethyl-2,3-Dihydro-1-Benzofuran-7-Yl)Oxy-N-2-(3-Methoxyphenyl)Ethylacetamide is a fascinating molecule with significant potential in drug discovery and development. Its unique structure and functional groups make it a valuable candidate for exploring new therapeutic strategies against various diseases.